Cas no 1805085-94-2 (3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805085-94-2
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4804848
• Update Time: 2025-05-25

3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-8(11)6-5(17)3-4(1-2-15)16-7(6)9(12,13)14/h3,8H,1H2,(H,16,17)
• InChI Key： AHPHLOIMBSEZJX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C(C=C(CC#N)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 452
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805085-94-2)

The compound 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805085-94-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. With its unique molecular structure featuring difluoromethyl, hydroxy, and trifluoromethyl functional groups, this compound exhibits remarkable chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and high-performance materials.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are critical in the design of next-generation pharmaceuticals and agrochemicals. For instance, the incorporation of trifluoromethyl groups is known to improve the lipophilicity and binding affinity of drug candidates, a topic frequently searched by medicinal chemists on platforms like PubMed and Google Scholar. Additionally, the difluoromethyl moiety is often leveraged to modulate the electronic properties of molecules, a hot topic in computational chemistry and AI-driven drug discovery.

The synthesis and application of CAS No. 1805085-94-2 are also closely tied to sustainability trends in the chemical industry. As environmental regulations become stricter, researchers are focusing on greener synthetic routes for fluorinated compounds. Questions like "How to synthesize fluorinated pyridines efficiently?" or "What are the eco-friendly alternatives for fluorination reactions?" are commonly searched in academic and industrial forums. This compound’s versatility aligns well with these trends, as it can be synthesized using catalytic methods that minimize waste and energy consumption.

Another area of interest is the role of 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile in material science. Fluorinated pyridines are increasingly used in the development of organic electronic devices, such as OLEDs and photovoltaic cells. The trifluoromethyl group, in particular, enhances electron-withdrawing properties, which is a key factor in improving device efficiency. Searches for "fluorinated pyridines in OLEDs" or "high-performance materials with fluorinated heterocycles" reflect the growing curiosity in this niche.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805085-94-2) represents a cutting-edge compound with multifaceted applications. Its relevance to contemporary research topics—such as sustainable chemistry, AI-aided molecular design, and advanced materials—ensures its continued prominence in scientific literature and industrial workflows. For those seeking in-depth technical data or collaboration opportunities, this compound offers a compelling case study in the intersection of innovation and practicality.